Cas no 104767-38-6 (6-Aminopyridine-2,4-diol)

• Product name: 6-Aminopyridine-2,4-diol
• CAS No: 104767-38-6
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• CID: 856164
• PubChem ID: 54722200

6-Aminopyridine-2,4-diol Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-hydroxypyridin-2(1H)-one
• 2(1H)-Pyridinone,6-amino-4-hydroxy-
• 6-amino-4-hydroxy-1H-pyridin-2-one
• 6-AMino-4-hydroxy-2(1H)-pyridinone
• 2(1H)-Pyridinone,6-amino-4-hydroxy-(9CI)
• 2-Amino-4,6-dihydroxypyridine
• 2-amino-6-hydroxy-1H-pyridin-4-one
• 104767-38-6
• G45895
• SCHEMBL7697864
• SB54499
• EN300-311397
• AKOS006286223
• DTXSID10716266
• CS-0215928
• 6-AMINOPYRIDINE-2,4-DIOL
• 6-Aminopyridine-2,4-diol

• MDL： MFCD11113391
• Inchi： InChI=1S/C5H6N2O2/c6-4-1-3(8)2-5(9)7-4/h1-2H,(H4,6,7,8,9)
• InChI Key： SZUCEELDVBQJFA-UHFFFAOYSA-N
• SMILES： C1=C(C=C(NC1=N)O)O

Computed Properties

• Exact Mass: 126.042927438g/mol
• Monoisotopic Mass: 126.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 6-Aminopyridine-2,4-diol

Recent Advances in the Study of 6-Aminopyridine-2,4-diol (CAS: 104767-38-6): A Comprehensive Research Brief

6-Aminopyridine-2,4-diol (CAS: 104767-38-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its aminopyridine core and diol functional groups, has been the subject of numerous studies aimed at exploring its biological activity, synthetic pathways, and pharmacological potential. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have highlighted the role of 6-Aminopyridine-2,4-diol as a key intermediate in the synthesis of novel bioactive molecules. Its structural versatility allows for modifications that can lead to the development of compounds with enhanced pharmacological profiles. For instance, researchers have successfully utilized this compound in the synthesis of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The ability of 6-Aminopyridine-2,4-diol to act as a scaffold for further functionalization has made it a valuable tool in medicinal chemistry.

In addition to its synthetic utility, 6-Aminopyridine-2,4-diol has demonstrated promising biological activity in preclinical studies. Investigations into its mechanism of action have revealed that it can modulate specific enzymatic pathways, particularly those involved in oxidative stress and inflammation. These findings suggest potential applications in neurodegenerative diseases and autoimmune disorders, where oxidative stress plays a pivotal role. Furthermore, its low toxicity profile in preliminary toxicity studies makes it a candidate for further development as a therapeutic agent.

The latest research has also focused on optimizing the synthesis of 6-Aminopyridine-2,4-diol to improve yield and purity. Advanced catalytic methods and green chemistry approaches have been employed to streamline its production, making it more accessible for large-scale applications. These advancements are crucial for ensuring the compound's availability for further pharmacological testing and potential commercialization.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetics and pharmacodynamics. Ongoing studies are aimed at addressing these gaps, with a particular focus on its bioavailability and metabolic stability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 6-Aminopyridine-2,4-diol (CAS: 104767-38-6) represents a compound of significant interest in the chemical biology and pharmaceutical fields. Its dual role as a synthetic intermediate and a bioactive molecule underscores its potential in drug discovery and development. Continued research and innovation in this area are likely to yield further insights into its therapeutic applications, paving the way for new treatments for a range of diseases.